An In-depth Technical Guide to the Chemical Structure of Lithium 12-Hydroxystearate
An In-depth Technical Guide to the Chemical Structure of Lithium 12-Hydroxystearate
Lithium 12-hydroxystearate is a lithium salt of 12-hydroxystearic acid, a fatty acid derived from hydrogenated castor oil.[1] It is a white solid compound classified as a lithium soap, which are salts of fatty acids.[2][3] This compound is a key component in many lubricating greases, where it primarily functions as a thickening agent.[1][4] Greases formulated with lithium 12-hydroxystearate are valued for their high water resistance, oxidative and mechanical stability, and their performance at a range of temperatures.[2][4]
Chemical Structure and Identification
The chemical structure of lithium 12-hydroxystearate consists of a long hydrocarbon chain (stearate) with a hydroxyl (-OH) group at the 12th carbon position and a lithium carboxylate group at one end. The presence of the hydroxyl group is crucial as it contributes to the compound's ability to form a stable, fibrous network that thickens the base oil in grease formulations.[5]
Below is a 2D representation of the chemical structure of lithium 12-hydroxystearate, generated using the DOT language.
Physicochemical Properties
A summary of the key physicochemical properties of lithium 12-hydroxystearate is presented in the table below. These properties are critical for its application in various formulations, particularly in the manufacturing of lubricating greases.
| Property | Value |
| Molecular Formula | C₁₈H₃₅LiO₃ |
| Molecular Weight | 306.41 g/mol |
| Appearance | White solid, powder, or crystals |
| Melting Point | >200 °C (typically in the range of 202-220 °C) |
| Solubility | Insoluble in water, ethanol, and ethyl acetate |
| SMILES | [Li+].CCCCCCC(CCCCCCCCCCC(=O)[O-])O |
| InChI Key | FPLIHVCWSXLMPX-UHFFFAOYSA-M |
| CAS Number | 7620-77-1 |
Note: Data compiled from multiple sources.[1][2][5][6][7][8][9][10]
Spectroscopic Data
Spectroscopic analysis is essential for confirming the structure and purity of lithium 12-hydroxystearate.
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Infrared (IR) Spectroscopy : The IR spectrum of lithium 12-hydroxystearate is characterized by specific absorption bands. Key features include a broad peak corresponding to the O-H stretching of the hydroxyl group, C-H stretching vibrations from the long alkyl chain, and a strong absorption band for the carboxylate (C=O) group. The NIST Chemistry WebBook provides a reference IR spectrum for this compound.[11] An FTIR-ATR spectrum of lithium grease containing lithium 12-hydroxystearate shows characteristic peaks in the ranges of 3200–2600 cm⁻¹ and 1800–700 cm⁻¹.[12]
Experimental Protocols
Synthesis of Lithium 12-Hydroxystearate
The synthesis of lithium 12-hydroxystearate is typically achieved through a saponification reaction between 12-hydroxystearic acid and lithium hydroxide (B78521).[2] This process can be performed in an aqueous medium or directly within a base oil for grease manufacturing (in situ saponification).[14][15]
Objective: To synthesize lithium 12-hydroxystearate powder.
Materials:
-
12-Hydroxystearic Acid
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Lithium Hydroxide Monohydrate (LiOH·H₂O)
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Deionized Water
Procedure:
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A dispersion of 12-hydroxystearic acid in water is prepared in a reaction vessel.[2][10] The ratio of acid to water can be in the range of 1:5 to 1:10.[10]
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The mixture is heated to 90-100°C with vigorous stirring to melt the fatty acid and form a homogeneous solution.[10]
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A separate aqueous solution of lithium hydroxide is prepared (e.g., 2.5-10% concentration) and heated to 80-90°C.[10]
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The hot lithium hydroxide solution is gradually added to the 12-hydroxystearic acid solution.[2][4] The neutralization reaction is typically carried out for 40-60 minutes while maintaining the temperature above 90°C.[10]
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After the reaction is complete, the mixture may be further processed to induce emulsification for 15-30 minutes.[10]
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The resulting lithium 12-hydroxystearate product, which is a soap, is then separated from the aqueous medium. Due to its fine particle nature, which makes filtration difficult, spray drying is a common collection method.[2][4]
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For purification, the product can be washed with hot water ( >90°C) until the pH of the wash water is neutral (around 8-9).[10]
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The purified wet product is then dried, for instance at 170-180°C, to obtain the final lithium 12-hydroxystearate powder.[10]
Below is a workflow diagram illustrating the synthesis protocol.
References
- 1. CAS 7620-77-1: Lithium 12-hydroxystearate | CymitQuimica [cymitquimica.com]
- 2. Lithium 12-hydroxystearate - Wikipedia [en.wikipedia.org]
- 3. Lithium 12-hydroxystearate - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
- 4. nanotrun.com [nanotrun.com]
- 5. acs.org [acs.org]
- 6. Lithium 12-hydroxy stearate | 7620-77-1 | FL31554 [biosynth.com]
- 7. americanelements.com [americanelements.com]
- 8. Lithium 12-HydroxystearateCAS #: 7620-77-1 [eforu-chemical.com]
- 9. Lithium hydroxystearate | C18H35LiO3 | CID 23668746 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. CN107840788A - A kind of preparation method of lithium 12-hydroxy stearate - Google Patents [patents.google.com]
- 11. Lithium-12-hydroxy stearate [webbook.nist.gov]
- 12. researchgate.net [researchgate.net]
- 13. 12-HYDROXYSTEARIC ACID(106-14-9) 1H NMR [m.chemicalbook.com]
- 14. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
- 15. benchchem.com [benchchem.com]
